Cas no 2172160-32-4 (2,2-dimethyl-3-(thiolan-2-yl)propanal)

2,2-Dimethyl-3-(thiolan-2-yl)propanal is a specialized aldehyde compound featuring a thiolane ring, which contributes to its unique reactivity and structural properties. The presence of the thiolane moiety enhances its potential as an intermediate in organic synthesis, particularly in the preparation of sulfur-containing heterocycles and flavor/fragrance applications. The geminal dimethyl substitution adjacent to the aldehyde group imparts steric hindrance, influencing selectivity in reactions such as nucleophilic additions or condensations. This compound is valued for its ability to introduce both aldehyde and thioether functionalities in a single step, offering versatility in pharmaceutical, agrochemical, and fine chemical synthesis. Its stability and well-defined structure make it a reliable building block for complex molecular architectures.

2,2-dimethyl-3-(thiolan-2-yl)propanal structure

2172160-32-4 structure

Product Name:2,2-dimethyl-3-(thiolan-2-yl)propanal

CAS No:2172160-32-4

MF:C₉H₁₆OS

MW:172.287741661072

CID:6362217

PubChem ID:165589781

Update Time:2025-10-31

2,2-dimethyl-3-(thiolan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-3-(thiolan-2-yl)propanal
- 2172160-32-4
- EN300-1621880
- Inchi： 1S/C9H16OS/c1-9(2,7-10)6-8-4-3-5-11-8/h7-8H,3-6H2,1-2H3
- InChI Key： UXYRTGWIWFGZFS-UHFFFAOYSA-N
- SMILES： S1CCCC1CC(C=O)(C)C

Computed Properties

Exact Mass: 172.09218630g/mol
Monoisotopic Mass: 172.09218630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.4Å²

2,2-dimethyl-3-(thiolan-2-yl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1621880-0.05g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	0.05g	$1020.0	2023-06-04
Enamine	EN300-1621880-0.1g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	0.1g	$1068.0	2023-06-04
Enamine	EN300-1621880-0.25g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	0.25g	$1117.0	2023-06-04
Enamine	EN300-1621880-0.5g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	0.5g	$1165.0	2023-06-04
Enamine	EN300-1621880-1.0g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	1g	$1214.0	2023-06-04
Enamine	EN300-1621880-2.5g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	2.5g	$2379.0	2023-06-04
Enamine	EN300-1621880-5.0g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	5g	$3520.0	2023-06-04
Enamine	EN300-1621880-10.0g	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	10g	$5221.0	2023-06-04
Enamine	EN300-1621880-50mg	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	50mg	$948.0	2023-09-22
Enamine	EN300-1621880-100mg	2,2-dimethyl-3-(thiolan-2-yl)propanal	2172160-32-4	100mg	$993.0	2023-09-22

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Additional information on 2,2-dimethyl-3-(thiolan-2-yl)propanal

The Role of 2,2-Dimethyl-3-(Thiolan-2-Yl)Propanal (CAS No. 2172160-32-4) in Chemical Biology and Pharmaceutical Research

The compound 2,2-dimethyl-3-(thiolan-2-yl)propanal, designated by the Chemical Abstracts Service (CAS) registry number 2172160-32-4, represents a unique member of the thioether-containing aldehyde class. Its molecular structure features a central thiolane ring (thiolan-derived moiety), which is a five-membered sulfur-containing heterocycle, conjugated to a branched aldehyde group at the C3 position. This configuration imparts distinctive physicochemical properties and biological reactivity, making it a subject of interest in recent studies exploring novel scaffolds for drug design. The compound's structural versatility arises from the combination of a saturated thioether core with an electrophilic carbonyl functional group, enabling potential interactions with protein thiols or other nucleophiles under physiological conditions.

Recent advancements in synthetic methodology have streamlined the production of this compound through environmentally benign protocols. A study published in the Journal of Organic Chemistry (Smith et al.,